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Compound of Interest

Compound Name: Colivelin

Cat. No.: B612704 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of laboratory materials like Colivelin is paramount for operational safety and

regulatory compliance. This guide provides detailed procedures for the handling and disposal

of Colivelin in its various forms.

Key Safety and Handling Information
Before disposal, it is crucial to adhere to standard safety protocols when handling Colivelin.

Always consult the Safety Data Sheet (SDS) provided by the supplier. Personal protective

equipment (PPE), including safety goggles with side-shields, chemical-impermeable gloves,

and a lab coat, should be worn.[1] In case of spills, avoid dust formation and contact with skin

or eyes.[1] Ensure adequate ventilation in the work area.[1]

Colivelin Waste Disposal Procedures
The appropriate disposal method for Colivelin depends on its form (lyophilized powder or

solution) and local regulations. It is essential to treat Colivelin as chemical waste.

Disposal of Solid Colivelin Waste:

Collection: Collect waste Colivelin powder and any contaminated consumables (e.g., pipette

tips, microfuge tubes) in a dedicated, clearly labeled, and sealed container.
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Container Labeling: The waste container must be labeled as "Hazardous Waste" and include

the chemical name ("Colivelin"), concentration, and the date.

Storage: Store the sealed waste container in a designated, secure area for chemical waste

pickup.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.

Disposal of Liquid Colivelin Waste:

Liquid waste may include expired solutions, unused experimental solutions, or contaminated

solvents (e.g., DMSO, ethanol/water mixtures).

Collection: Collect liquid Colivelin waste in a leak-proof, shatter-resistant container. Do not

mix with other incompatible waste streams.

Container Labeling: Clearly label the container with "Hazardous Waste," the chemical name

("Colivelin"), the solvent used (e.g., "in DMSO"), and the approximate concentration.

Storage: Store the sealed liquid waste container in secondary containment to prevent spills.

Disposal: Dispose of the liquid waste through your institution's EHS-approved chemical

waste stream. Do not pour Colivelin solutions down the drain.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.[1]

Containment: For solid spills, carefully sweep or vacuum the material, avoiding dust

generation. For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

Collection: Place all contaminated materials into a sealed, labeled container for hazardous

waste disposal.[1]
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Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent

and dispose of cleaning materials as hazardous waste.

Quantitative Data Summary
Property Value Source

Molecular Weight 2645.10 g/mol [2]

CAS Number 867021-83-8 [2][3]

Purity ≥95% to 99.62% [2][3]

Storage Temperature -20°C [3]

Solubility (DMSO) 100 mg/mL (37.8 mM) [2]

Solubility (Water) 100 mg/mL [2]

Solubility (Aqueous Ethanol)
Soluble to 1 mg/ml in 20%

ethanol/water

Experimental Protocols Cited
While specific disposal protocols for Colivelin are not detailed in the search results, the

handling of Colivelin in experimental settings provides context for its use. For instance, in vitro

studies involve dissolving Colivelin and treating cell cultures, such as BV-2 microglia cells, to

investigate its effect on STAT3 phosphorylation.[2][4] A typical experimental workflow would

involve preparing a stock solution, diluting it to the final concentration, and adding it to the cell

culture medium. All materials that come into contact with Colivelin during these procedures

should be considered contaminated and disposed of as chemical waste.

Diagram: Colivelin Disposal Workflow
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Caption: Workflow for the proper disposal of solid, liquid, and spilled Colivelin waste.

Diagram: Colivelin Signaling Pathway

Colivelin is a neuroprotective peptide that functions as a potent activator of the STAT3

signaling pathway.[2][4] This activation is central to its therapeutic effects, including the

suppression of neuronal apoptosis and protection against neurotoxicity.[2][4]
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Caption: Simplified signaling pathway of Colivelin-mediated STAT3 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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